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C.I. Direct Blue 80: A Comprehensive Technical
Guide
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Introduction
C.I. Direct Blue 80 (Colour Index Number 24315; CAS Number 12222-00-3) is a disazo direct

dye.[1] Direct dyes are water-soluble anionic compounds that can be applied directly to

cellulosic fibers like cotton from an aqueous solution.[1] C.I. Direct Blue 80 is notable for its

use in the textile and paper industries and is often supplied as a copper complex to improve its

lightfastness and washfastness. From a biomedical perspective, its structure, based on 3,3'-

dimethoxybenzidine, raises significant toxicological considerations due to the metabolic release

of this carcinogenic precursor. This guide provides an in-depth overview of the chemical

properties, structure, synthesis, and key toxicological pathways of C.I. Direct Blue 80.

Chemical Structure and Properties
The chemical structure of C.I. Direct Blue 80 is based on the diazotization of 3,3'-

dimethoxybenzidine, which is then coupled with two molecules of 3-hydroxynaphthalene-2,7-

disulfonic acid.[1] The dye is frequently complexed with copper, and sometimes chromium, to

enhance its dyeing properties.[1] This complexation is a critical aspect of its chemical identity in

commercial applications.
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There are some discrepancies in the reported molecular formula and weight, largely depending

on whether the compound is in its free acid/sodium salt form or as a metal complex. The most

commonly cited formula for the tetrasodium salt is C34H22N4Na4O16S4.[1] When complexed

with copper, a proposed molecular formula is C32H14Cu2N4Na4O16S4.

Table 1: Chemical Identifiers and Synonyms

Identifier Value

C.I. Name Direct Blue 80

C.I. Number 24315

CAS Number 12222-00-3

Synonyms
Direct Fast Blue 2R, Direct Blue 2RL, Direct

Fast Blue 2 RLL

Table 2: Physicochemical Properties of C.I. Direct Blue 80

Property Value Source

Molecular Formula (Sodium

Salt)
C34H22N4Na4O16S4

Molecular Weight (Sodium

Salt)
962.78 g/mol

Molecular Formula (Copper

Complex)
C32H14Cu2N4Na4O16S4

Molecular Weight (Copper

Complex)
1057.78 g/mol

Physical Appearance Deep purple powder

Solubility Soluble in water

Color in Aqueous Solution Blue

Color in Conc. Sulfuric Acid Blue
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Experimental Protocols
General Synthesis of C.I. Direct Blue 80
The synthesis of C.I. Direct Blue 80 involves a two-step process: diazotization followed by azo

coupling, and subsequent metallization. The following is a representative protocol based on

established methods for creating disazo dyes.

Part A: Diazotization of 3,3'-Dimethoxybenzidine

In a suitable reaction vessel, create a suspension of 3,3'-dimethoxybenzidine in dilute

hydrochloric acid.

Cool the suspension to 0-5 °C in an ice bath with constant stirring.

A solution of sodium nitrite in water is then added dropwise to the cooled suspension. The

temperature must be maintained below 5 °C to ensure the stability of the resulting bis-

diazonium salt.

The reaction mixture is stirred for a period to ensure complete diazotization. The presence of

excess nitrous acid can be checked with starch-iodide paper.

Part B: Azo Coupling

In a separate vessel, dissolve 3-hydroxynaphthalene-2,7-disulfonic acid (R-salt) in an

aqueous alkaline solution (e.g., sodium carbonate or sodium hydroxide) to form the sodium

salt.

Cool this solution to 0-5 °C.

Slowly add the cold bis-diazonium salt solution from Part A to the alkaline solution of the

coupling component.

Maintain the alkaline pH and low temperature throughout the addition to facilitate the

coupling reaction at the position ortho to the hydroxyl group of the naphthol derivative.

After the addition is complete, the reaction mixture is stirred for several hours to ensure the

completion of the coupling reaction, forming the disazo dye.
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Part C: Metallization (Coppering)

The solution of the disazo dye is heated.

A solution of a copper salt, such as copper(II) sulfate, is added to the dye solution.

The pH of the mixture is adjusted, and the reaction is heated to facilitate the formation of the

copper complex.

The metallized dye is then precipitated from the solution by the addition of sodium chloride

("salting out").

Part D: Purification

The precipitated dye is collected by filtration.

The crude dye can be purified by recrystallization from water or by washing with brine

solutions to remove unreacted starting materials and byproducts.

Drying of the purified dye is typically carried out in an oven at a controlled temperature.

Analytical Characterization
The characterization of C.I. Direct Blue 80 can be performed using a variety of analytical

techniques:

UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax) and

quantify the dye concentration.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in

the dye molecule, such as azo linkages (-N=N-), hydroxyl groups (-OH), and sulfonate

groups (-SO3H).

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the detailed molecular

structure.

Mass Spectrometry: To confirm the molecular weight of the dye and its fragments.
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High-Performance Liquid Chromatography (HPLC): To assess the purity of the dye and

separate it from any impurities.

Toxicological Profile and Metabolic Pathway
The primary toxicological concern associated with C.I. Direct Blue 80, and other benzidine-

based dyes, is its metabolism to carcinogenic aromatic amines. The azo linkages of these dyes

can be reductively cleaved by azoreductase enzymes present in the intestinal microbiota.

In the case of C.I. Direct Blue 80, this metabolic activation leads to the release of 3,3'-

dimethoxybenzidine. 3,3'-Dimethoxybenzidine is classified as a substance that is reasonably

anticipated to be a human carcinogen. Animal studies have shown that oral exposure to 3,3'-

dimethoxybenzidine can cause tumors in various organs. Furthermore, a representative 3,3'-

dimethoxybenzidine-based dye, C.I. Direct Blue 15, has been shown to be carcinogenic in rats.

The metabolic pathway from C.I. Direct Blue 80 to its carcinogenic metabolite is a critical

aspect for toxicological assessment and is of significant interest to drug development

professionals who may encounter azo compounds.
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Caption: Metabolic activation pathway of C.I. Direct Blue 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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